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Compound of Interest

3-(Bromomethyl)pyridine-2-
Compound Name:
carbonitrile

Cat. No.: B056254

Essential Safety and Handling Guide for 3-
(Bromomethyl)pyridine-2-carbonitrile

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of 3-(Bromomethyl)pyridine-2-carbonitrile, ensuring
laboratory safety and regulatory compliance.

This document provides crucial safety and logistical information for the proper management of
3-(Bromomethyl)pyridine-2-carbonitrile in a laboratory setting. Adherence to these
guidelines is paramount for minimizing risks and ensuring a safe research environment.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is the first line of defense against exposure. The
following PPE is mandatory when handling 3-(Bromomethyl)pyridine-2-carbonitrile:
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Equipment Specification

Eye/Face Protection Chemical safety goggles or a face shield.[1]

Chemical-resistant gloves (e.qg., butyl rubber)

and a fully-buttoned lab coat to ensure full skin
Skin Protection coverage.[1] Nitrile gloves may not be

recommended for prolonged contact with

pyridine compounds.[1]

A NIOSH/MSHA or European Standard EN 149
approved respirator is necessary if exposure

Respiratory Protection limits are exceeded or if irritation is experienced.
[2] Work should always be conducted in a

properly functioning chemical fume hood.[1][2]

Operational Plan for Safe Handling

A systematic approach to handling 3-(Bromomethyl)pyridine-2-carbonitrile is essential to
prevent accidental exposure and contamination.

1. Preparation and Engineering Controls:
» Always work within a certified laboratory chemical fume hood.[1][2]

o Ensure that an emergency eyewash station and safety shower are readily accessible and
within a ten-second walk from the work area.[3]

o Keep the work area well-ventilated.[4]

2. Handling Procedures:

» Avoid all personal contact, including inhalation of dust or fumes.[4][5]

o Wear the appropriate PPE as specified in the table above.[1]

e Do not eat, drink, or smoke in the area where the chemical is handled.[6]

e Use non-sparking tools and take precautionary measures against static discharge.[4]
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w

Keep containers tightly closed when not in use.[5]
Wash hands thoroughly with soap and water after handling.[5]
. Storage:
Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][3]
Keep containers tightly closed in a designated corrosives area.[2]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[3]

[4]

Disposal Plan

Proper disposal of 3-(Bromomethyl)pyridine-2-carbonitrile and its containers is critical to

P

revent environmental contamination and ensure regulatory compliance.
. Waste Segregation and Collection:

Collect waste 3-(Bromomethyl)pyridine-2-carbonitrile and any contaminated materials
(e.g., absorbent pads, gloves) in a designated, leak-proof, and clearly labeled hazardous
waste container.[1]

The label should include "Hazardous Waste," the full chemical name, and associated hazard
symbols.[1]

Segregate halogenated organic waste from non-halogenated waste streams.[1]
. Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area.[1]

Store away from incompatible materials.[3]

. Final Disposal:
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e Dispose of the waste through a licensed hazardous waste disposal company.[2]

¢ Never dispose of this chemical down the drain or in regular trash.[7]

 All disposal activities must be in accordance with local, state, and federal regulations.
Emergency Procedures: Spills and Exposure
Immediate and appropriate action is crucial in the event of a spill or accidental exposure.
Spill Response:

o Small Spills (manageable by trained personnel):

[e]

Evacuate non-essential personnel from the immediate area.
o Ensure the area is well-ventilated, preferably within a chemical fume hood.

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as
vermiculite, sand, or earth.[1]

o Carefully collect the absorbed material using non-sparking tools and place it into a labeled
hazardous waste container.[4]

o Clean the spill area with soap and water.[8]

o Large Spills:

[¢]

Immediately evacuate the laboratory and alert others in the vicinity.

o

Close the laboratory doors to contain the spill.

o

Contact your institution's emergency response team or local fire department.

[¢]

Provide them with the name of the chemical and the approximate amount spilled.

Exposure Response:
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an emergency eyewash station, holding the eyelids open.[3] Seek immediate medical
attention.[3]

o Skin Contact: Immediately remove contaminated clothing and wash the affected skin area
with plenty of soap and water for at least 15 minutes.[3] Seek medical attention if irritation
persists.[3]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[3]

Occupational Exposure Limits

While specific occupational exposure limits for 3-(Bromomethyl)pyridine-2-carbonitrile have
not been established, the limits for pyridine provide a useful reference for assessing risk.

Organization TWA (8-hour) STEL (15-minute)
OSHA (PEL) 5 ppm (15 mg/m3)
NIOSH (REL) 5 ppm (15 mg/m3)
ACGIH (TLV) 1 ppm (3.1 mg/m3)

Data sourced from OSHA, NIOSH, and ACGIH guidelines for pyridine.[7][9][10]

Visual Safety Workflows

To further aid in the safe handling of this compound, the following diagrams illustrate key
procedural workflows.
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Caption: Workflow for the safe handling of 3-(Bromomethyl)pyridine-2-carbonitrile.
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Caption: Decision guide for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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